Cas no 2138011-89-7 (3-(1-bromo-2-methylpropan-2-yl)-1-azabicyclo2.2.2octane)
3-(1-bromo-2-methylpropan-2-yl)-1-azabicyclo2.2.2octane Chemical and Physical Properties
Names and Identifiers
-
- 3-(1-bromo-2-methylpropan-2-yl)-1-azabicyclo2.2.2octane
- 2138011-89-7
- 3-(1-bromo-2-methylpropan-2-yl)-1-azabicyclo[2.2.2]octane
- EN300-1132423
-
- Inchi: 1S/C11H20BrN/c1-11(2,8-12)10-7-13-5-3-9(10)4-6-13/h9-10H,3-8H2,1-2H3
- InChI Key: DKZDHSCXEIIVCO-UHFFFAOYSA-N
- SMILES: BrCC(C)(C)C1CN2CCC1CC2
Computed Properties
- Exact Mass: 245.07791g/mol
- Monoisotopic Mass: 245.07791g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 3.2Ų
3-(1-bromo-2-methylpropan-2-yl)-1-azabicyclo2.2.2octane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1132423-0.05g |
3-(1-bromo-2-methylpropan-2-yl)-1-azabicyclo[2.2.2]octane |
2138011-89-7 | 95% | 0.05g |
$719.0 | 2023-10-26 | |
| Enamine | EN300-1132423-0.1g |
3-(1-bromo-2-methylpropan-2-yl)-1-azabicyclo[2.2.2]octane |
2138011-89-7 | 95% | 0.1g |
$755.0 | 2023-10-26 | |
| Enamine | EN300-1132423-0.25g |
3-(1-bromo-2-methylpropan-2-yl)-1-azabicyclo[2.2.2]octane |
2138011-89-7 | 95% | 0.25g |
$789.0 | 2023-10-26 | |
| Enamine | EN300-1132423-0.5g |
3-(1-bromo-2-methylpropan-2-yl)-1-azabicyclo[2.2.2]octane |
2138011-89-7 | 95% | 0.5g |
$823.0 | 2023-10-26 | |
| Enamine | EN300-1132423-1.0g |
3-(1-bromo-2-methylpropan-2-yl)-1-azabicyclo[2.2.2]octane |
2138011-89-7 | 1g |
$857.0 | 2023-06-09 | ||
| Enamine | EN300-1132423-2.5g |
3-(1-bromo-2-methylpropan-2-yl)-1-azabicyclo[2.2.2]octane |
2138011-89-7 | 95% | 2.5g |
$1680.0 | 2023-10-26 | |
| Enamine | EN300-1132423-5.0g |
3-(1-bromo-2-methylpropan-2-yl)-1-azabicyclo[2.2.2]octane |
2138011-89-7 | 5g |
$2485.0 | 2023-06-09 | ||
| Enamine | EN300-1132423-10.0g |
3-(1-bromo-2-methylpropan-2-yl)-1-azabicyclo[2.2.2]octane |
2138011-89-7 | 10g |
$3683.0 | 2023-06-09 | ||
| Enamine | EN300-1132423-1g |
3-(1-bromo-2-methylpropan-2-yl)-1-azabicyclo[2.2.2]octane |
2138011-89-7 | 95% | 1g |
$857.0 | 2023-10-26 | |
| Enamine | EN300-1132423-5g |
3-(1-bromo-2-methylpropan-2-yl)-1-azabicyclo[2.2.2]octane |
2138011-89-7 | 95% | 5g |
$2485.0 | 2023-10-26 |
3-(1-bromo-2-methylpropan-2-yl)-1-azabicyclo2.2.2octane Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on 3-(1-bromo-2-methylpropan-2-yl)-1-azabicyclo2.2.2octane
Professional Introduction to Compound with CAS No. 2138011-89-7 and Product Name: 3-(1-bromo-2-methylpropan-2-yl)-1-azabicyclo[2.2.2]octane
The compound identified by the CAS number 2138011-89-7 and the product name 3-(1-bromo-2-methylpropan-2-yl)-1-azabicyclo[2.2.2]octane represents a significant advancement in the field of medicinal chemistry. This bicyclic azide derivative has garnered considerable attention due to its unique structural features and potential applications in drug discovery and molecular research. The presence of a brominated isobutyl group and an azabicyclo[2.2.2]octane core imparts distinct chemical properties that make it a valuable scaffold for developing novel therapeutic agents.
Recent studies have highlighted the versatility of 3-(1-bromo-2-methylpropan-2-yl)-1-azabicyclo[2.2.2]octane as a building block in synthetic chemistry. Its bicyclic structure, characterized by a strained eight-membered ring containing an azide functional group, offers a high degree of conformational flexibility while maintaining stability under various reaction conditions. This makes it an ideal candidate for constructing complex molecular architectures, particularly in the synthesis of heterocyclic compounds that are prevalent in many pharmacologically active molecules.
The brominated isobutyl substituent on the molecule plays a crucial role in its reactivity and functionalization potential. The bromine atom serves as a versatile handle for further chemical modifications, enabling the introduction of diverse functional groups through cross-coupling reactions such as Suzuki-Miyaura, Buchwald-Hartwig, or Sonogashira couplings. These transformations are widely employed in medicinal chemistry to link pharmacophores together, creating more sophisticated drug candidates with enhanced binding affinity and selectivity.
In the realm of drug discovery, 3-(1-bromo-2-methylpropan-2-yl)-1-azabicyclo[2.2.2]octane has been explored as a precursor for developing small-molecule inhibitors targeting various biological pathways. The azabicyclo[2.2.2]octane scaffold is known for its ability to mimic natural products and peptides, which has led to its incorporation into numerous lead compounds investigated for their potential therapeutic effects. For instance, derivatives of this compound have shown promise in preclinical studies as modulators of enzyme activity and receptor binding, particularly in the context of neurological disorders and inflammatory conditions.
The structural motif of azabicyclo[2.2.2]octane itself is noteworthy for its pharmacokinetic advantages. The strained ring system enhances metabolic stability while allowing for optimal interactions with biological targets due to its rigid yet adaptable conformational landscape. This balance between rigidity and flexibility is critical for achieving high efficacy and low toxicity in drug candidates, making this scaffold particularly attractive for further development.
Advances in computational chemistry have further propelled the study of 3-(1-bromo-2-methylpropan-2-yl)-1-azabicyclo[2.2.2]octane, enabling researchers to predict its behavior in complex biological systems with greater accuracy. Molecular dynamics simulations and quantum mechanical calculations have been employed to elucidate how this compound interacts with proteins and nucleic acids, providing insights into its mechanism of action and potential side effects. These computational approaches complement experimental work by allowing rapid screening of analogs and optimization of lead structures before moving into costly wet-lab synthesis.
The bromine substituent also facilitates the preparation of labeled derivatives for use in biochemical assays and imaging studies. Radiolabeled versions of this compound have been utilized to investigate its distribution within living systems, offering valuable data on tissue penetration, excretion pathways, and metabolic clearance rates—all critical parameters for evaluating drug candidates before clinical translation.
Recent publications have demonstrated the utility of 3-(1-bromo-2-methylpropan-2-yl)-1-azabicyclo[2.2.2]octane in designing novel antiviral agents. The bicyclic core provides a scaffold that can be modified to mimic viral protease inhibitors or integrase inhibitors, which are key targets in combating infectious diseases like HIV/AIDS or hepatitis C virus (HCV). By leveraging the reactivity of the bromine atom to introduce specific pharmacophores, researchers have generated libraries of compounds capable of inhibiting viral replication with high potency.
In conclusion,3-(1-bromo-2-methylpropan-2-yl)-1-azabicyclo[2.
2138011-89-7 (3-(1-bromo-2-methylpropan-2-yl)-1-azabicyclo2.2.2octane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)